Cas no 73972-96-0 (2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride)
73972-96-0 structure
Product Name:2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride
CAS No:73972-96-0
MF:C12H16ClN3O
MW:253.727941513062
CID:1762914
PubChem ID:3057187
Update Time:2025-04-21
2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride
- 2-[2-(dimethylamino)ethyl]phthalazin-1-one,hydrochloride
- HL 2156
- 2-(2'-Dimethylaminoaethyl)phtalazon-(1)-HCl
- 73972-96-0
- 1(2H)-Phthalazinone, 2-(2-(dimethylamino)ethyl)-, hydrochloride
- 2-(2-(Dimethylamino)ethyl)-1(2H)-phthalazinone hydrochloride
- 2-(2'-Dimethylaminoaethyl)phtalazon-(1)-HCl [German]
- DTXSID30224737
-
- Inchi: 1S/C12H15N3O.ClH/c1-14(2)7-8-15-12(16)11-6-4-3-5-10(11)9-13-15;/h3-6,9H,7-8H2,1-2H3;1H
- InChI Key: ACBGZTPTFUNYRW-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2C=CC=CC=2C=NN1CCN(C)C
Computed Properties
- Exact Mass: 253.098
- Monoisotopic Mass: 253.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- Boiling Point: 351°C at 760 mmHg
- Flash Point: 166.1°C
2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one hydrochloride Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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